4-Hydroxy-3-nitrophenylacetic acid
Cat. No. B137600
M. Wt: 197.14 g/mol
InChI Key: QBHBHOSRLDPIHG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][Si:16]([CH:17]=[N+:18]=[N-:19])([CH3:20])[CH3:21].[CH3:29][OH:30].[OH:1][c:2]1[c:3]([N+:12](=[O:13])[O-:14])[cH:4][c:5]([CH2:8][C:9](=[O:10])[OH:11])[cH:6][cH:7]1.[c:22]1([CH3:23])[cH:24][cH:25][cH:26][cH:27][cH:28]1>>[OH:1][c:2]1[c:3]([N+:12](=[O:13])[O-:14])[cH:4][c:5]([CH2:8][C:9](=[O:10])[O:11][CH3:15])[cH:6][cH:7]1
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Inputs
Step One
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Name
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|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
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reactant
|
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Smiles
|
C[Si](C)(C)C=[N+]=[N-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
CO
|
|
Name
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|
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Quantity
|
Extracted from reaction SMILES
|
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Type
|
reactant
|
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Smiles
|
O=C(O)Cc1ccc(O)c([N+](=O)[O-])c1
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Name
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cc1ccccc1
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Outcomes
Product
|
Name
|
|
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Type
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product
|
|
Smiles
|
COC(=O)Cc1ccc(O)c([N+](=O)[O-])c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
